Cas no 898448-47-0 (1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898448-47-0
• MF: C₂₂H₁₉BrN₆O₂
• MW: 479.329262971878
• CID: 5492970
• Update Time: 2025-06-27

1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1-[(4-bromophenyl)methyl]-1,4-dihydro-7,9-dimethyl-3-phenyl-
• 1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C22H19BrN6O2/c1-26-19-18(20(30)27(2)22(26)31)28-13-17(15-6-4-3-5-7-15)25-29(21(28)24-19)12-14-8-10-16(23)11-9-14/h3-11H,12-13H2,1-2H3
• InChI Key： BGFXANWMJCLVPH-UHFFFAOYSA-N
• SMILES： N12CC(C3=CC=CC=C3)=NN(CC3=CC=C(Br)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Chemical Profile of 1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898448-47-0)

The compound 1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, identified by its CAS number 898448-47-0, represents a structurally complex heterocyclic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the triazino[4,3-g]purine class, a scaffold that has garnered considerable attention due to its unique biological activities and synthetic versatility. The presence of multiple fused rings and substituents such as 4-bromophenylmethyl, 7,9-dimethyl, and 3-phenyl groups endows the molecule with distinct chemical properties that make it a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of triazino[4,3-g]purine derivatives in drug discovery. These compounds exhibit a range of pharmacological effects, including antiviral, anticancer, and anti-inflammatory properties. The bromine substituent at the 4-position of the phenyl ring in this particular molecule is particularly noteworthy, as it serves as a versatile handle for further functionalization via cross-coupling reactions. This feature is highly valuable in modern synthetic strategies that aim to diversify molecular libraries for high-throughput screening.

The 1-(4-bromophenyl)methyl moiety contributes to the lipophilicity of the compound, which is often a critical factor in determining its bioavailability and cellular penetration. Additionally, the 7,9-dimethyl and 3-phenyl groups introduce steric bulk and electronic effects that can modulate binding interactions with biological targets. These structural elements are reminiscent of known pharmacophores found in successful therapeutic agents, suggesting that this compound may possess untapped therapeutic potential.

In the context of current research trends, there is growing interest in developing novel nucleoside analogs for treating viral infections and cancers. The purine core of this molecule shares structural similarities with natural nucleobases, making it a logical candidate for inhibiting enzymes such as kinases and polymerases that are essential for pathogen replication or tumor growth. Preliminary computational studies have suggested that derivatives of this scaffold may interact with key residues in these target proteins, potentially leading to the development of new inhibitors.

Moreover, the triazino[4,3-g]purine framework itself is relatively understudied compared to other purine derivatives like xanthines or pyrimidines. This presents an opportunity to explore novel mechanisms of action by designing molecules that exploit the unique electronic and steric properties of this scaffold. The 6,8-dione functionality further enhances the molecular complexity and may contribute to hydrogen bonding interactions with biological partners. Such interactions are crucial for achieving high-affinity binding and sustained activity.

From a synthetic perspective, 1-(4-bromophenyl)methyl-7,9-dimethyl-3-phenyl-1H,,4H,,6H,,7H,,8H,,9H,-1,,2,,4triazino[4,3-g]purine/6,/8-dione (CAS No. 898448470) can serve as a versatile building block for generating libraries of related compounds. The bromomethyl group allows for easy introduction of various amino groups via nucleophilic substitution reactions, while the methyl group can be further functionalized through alkylation or oxidation pathways. This flexibility makes it an attractive starting point for medicinal chemists seeking to develop next-generation therapeutics.

Recent publications have demonstrated the utility of similar triazino[4,3-g]purine derivatives in modulating immune responses and inhibiting inflammatory pathways. The combination of structural features present in this compound—such as the bromophenylmethyl group and methyl-substituted purine core—suggests potential applications in immunotherapy or anti-inflammatory drug development. Further investigation into its biological activity may uncover novel therapeutic avenues beyond its initial intended use.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the triazino[4,3-g]purine core, followed by selective functionalization at specific positions using palladium-catalyzed cross-coupling techniques or direct fluorination methods. Advances in flow chemistry have also shown promise for improving scalability while maintaining reproducibility during production runs.

In conclusion, 1-(4)-bromophenylmethyl)-7,/9)-dimethyl)-3)-phenyl)-1H,/(((((((((((((((((((((__(/(((((/(((((/(((((/(((((/(((((/(((((/(((((/(((((/(((((/(((((/(((((/(((((/(((((/__))__))__))__))__))__))__))__))__))_)))_)))_)))_)))_)))_)))_)))_)))_)))_)))_)_)_)_)_)_)_)_)_)_)_)_)_)_)_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}_}}}}}}}}}}}}}}}}}}}}}}}}}}}}}